Cas no 3399-56-2 (Ethyl 5-cyano-1-phenyl-1H-pyrazole-3-carboxylate)

Ethyl 5-cyano-1-phenyl-1H-pyrazole-3-carboxylate is a pyrazole-based organic compound featuring a cyano group and an ester functionality at the 5- and 3-positions, respectively. This structure makes it a versatile intermediate in pharmaceutical and agrochemical synthesis, particularly for the development of heterocyclic compounds. The presence of both electron-withdrawing (cyano) and electron-donating (phenyl) groups enhances its reactivity in nucleophilic and electrophilic substitution reactions. Its ester group allows for further functionalization through hydrolysis or transesterification. The compound is valued for its stability under standard conditions and compatibility with a range of synthetic methodologies, making it useful in medicinal chemistry and material science research.

Ethyl 5-cyano-1-phenyl-1H-pyrazole-3-carboxylate structure

3399-56-2 structure

Product Name:Ethyl 5-cyano-1-phenyl-1H-pyrazole-3-carboxylate

CAS No:3399-56-2

MF:C₁₃H₁₁N₃O₂

MW:241.245342493057

CID:94857

PubChem ID:53429293

Update Time:2025-10-24

Ethyl 5-cyano-1-phenyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- Ethyl 5-cyano-1-phenyl-1H-pyrazole-3-carboxylate
- 5-CYANO-1-PHENYL-1H-PYRAZOLE-3-CARBOXYLIC ACID ETHYL ESTER
- ethyl 5-cyano-1-phenylpyrazole-3-carboxylate
- 5-Cyano-1-phenylpyrazole-3-carboxylic acid ethyl ester
- DTXSID50700109
- 3399-56-2
- SCHEMBL3904503
- A6012
- FT-0732202
- AIHXKDXGALRSNU-UHFFFAOYSA-N
- Ethyl5-cyano-1-phenyl-1H-pyrazole-3-carboxylate
- AKOS022172668
- DB-068917
- Inchi： 1S/C13H11N3O2/c1-2-18-13(17)12-8-11(9-14)16(15-12)10-6-4-3-5-7-10/h3-8H,2H2,1H3
- InChI Key： AIHXKDXGALRSNU-UHFFFAOYSA-N
- SMILES： O(CC)C(C1C=C(C#N)N(C2C=CC=CC=2)N=1)=O

Computed Properties

Exact Mass: 241.085126602g/mol
Monoisotopic Mass: 241.085126602g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 18
Rotatable Bond Count: 4
Complexity: 343
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 67.9Å²

Experimental Properties

Density: 1.20
Melting Point: 134 ºC

Ethyl 5-cyano-1-phenyl-1H-pyrazole-3-carboxylate Pricemore >>

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